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Compound of Interest

Compound Name: Safflower Yellow

Cat. No.: B7908641

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on Hydroxysafflor yellow A (HSYA), a

principal bioactive chalcone compound extracted from the flowers of Carthamus tinctorius L.

(safflower). HSYA is recognized for its extensive pharmacological activities, including potent

antioxidant, anti-inflammatory, neuroprotective, and anticancer effects, making it a compound

of significant interest in drug development.

Physicochemical and Pharmacokinetic Properties
Hydroxysafflor yellow A is a water-soluble, C-glucosyl quinochalcone pigment.[1] Its chemical

structure and properties present both opportunities and challenges for therapeutic

development. Notably, its high hydrophilicity and instability in acidic or alkaline conditions

contribute to low oral bioavailability.[1]

Table 1: Physicochemical and Pharmacokinetic Parameters of Hydroxysafflor Yellow A
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Parameter Value
Species /
Conditions

Reference(s)

Molecular Formula C₂₇H₃₂O₁₆ - [1][2]

Molecular Weight 612.53 g/mol - [3][4]

CAS Number 78281-02-4 - [2][5]

Synonyms Safflomin A, HSYA - [2][5]

Appearance
Yellow amorphous

powder
- [1]

Solubility
Highly soluble in

water; poorly lipophilic
- [1]

pKa (Predicted) 4.50 ± 1.00 - [1]

Oral Bioavailability ~1.2% Rat [1]

Elimination Half-life

(t½)
2.6 - 3.5 hours Human (Oral) [1]

3.32 hours Human (Intravenous) [4]

Time to Peak (Tmax) ~10 minutes to 1 hour Human (Oral) [1][4]

Plasma Protein

Binding
48.0% - 54.6% Rat [2]

Primary Excretion

Route

Urine (primarily as

unchanged drug)
Rat (Intravenous) [2]

Pharmacological Activity and Mechanism of Action
HSYA exerts its biological effects by modulating a variety of cellular signaling pathways. Its

antioxidant and anti-inflammatory actions are central to its therapeutic potential in

cardiovascular, cerebrovascular, and neurodegenerative diseases, while its ability to influence

cell cycle progression and apoptosis underpins its anticancer properties.

Table 2: Summary of Biological Activity and Potency of Hydroxysafflor Yellow A
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Activity
Assay / Model
System

Result (IC₅₀ or
Effective
Concentration)

Reference(s)

Anticancer

Jurkat Cells (Human

T-lymphocyte) - MTT

Assay

IC₅₀: 99.08 µM (24h),

77.81 µM (48h), 59.05

µM (72h)

[1]

Non-Small Cell Lung

Cancer (A549, H1299)

- Proliferation

Significant inhibition at

5, 10, and 20 µM
[6]

Anti-inflammatory
Xanthine Oxidase

Inhibition
IC₅₀: 40.04 µM [7]

LPS-induced

RAW264.7

Macrophages - IL-1β

Secretion

Significant inhibition at

50 and 100 µM
[7]

UVA-induced HaCaT

Keratinocytes - COX-2

Expression

Significant reduction

at 50, 100, and 200

µM

[8]

Antioxidant
Superoxide Anion

Radical Scavenging

IC₅₀: 75.18 µg/mL

(~122.7 µM)
[8]

Hydroxyl Radical

Scavenging

IC₅₀: 2.52 µg/mL (~4.1

µM)
[8]

Anti-inflammatory and Antioxidant Signaling
HSYA mitigates inflammatory responses primarily through the inhibition of the NF-κB and

NLRP3 inflammasome pathways. It reduces the production of pro-inflammatory cytokines such

as TNF-α, IL-1β, and IL-6.[9] Its antioxidant effects are mediated by direct radical scavenging

and the activation of the Nrf2/HO-1 pathway, which enhances the endogenous antioxidant

response.
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HSYA Anti-inflammatory and Antioxidant Mechanisms.

Anticancer Signaling Pathways
In various cancer cell lines, HSYA has been shown to inhibit proliferation, suppress migration

and invasion, and induce apoptosis.[6] These effects are achieved by modulating key signaling

pathways that regulate the cell cycle and cell death, such as the PI3K/Akt/mTOR and MAPK

pathways, and by activating pro-apoptotic proteins like Bax and p53.[6][10]
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HSYA Pro-Apoptotic Signaling in Cancer Cells.

Experimental Protocols
The following section details standardized protocols for the extraction, purification, and

bioactivity assessment of HSYA.

General Experimental Workflow
A typical research workflow for investigating the properties of HSYA involves extraction from the

plant source, purification to isolate the compound, and subsequent evaluation of its biological

activities through a series of in vitro and in vivo assays.
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General Workflow for HSYA Research.

Extraction and Purification of HSYA from Carthamus
tinctorius
This protocol describes an efficient method for obtaining high-purity HSYA using ultrasonic-

assisted extraction followed by chromatographic purification.

Preparation: Air-dry safflower petals and grind them into a fine powder.

Ultrasonic-Assisted Extraction:

Combine the safflower powder with deionized water at a solvent-to-material ratio of 16:1

(mL/g).[11]

Perform extraction in an ultrasonic bath at a power of 150 W and a temperature of 66°C

for 36 minutes.[11]

Centrifuge the mixture to pellet the solid material and collect the supernatant. Repeat the

extraction process on the pellet twice more.

Pool the supernatants from all three extractions.

Purification via Macroporous Resin Chromatography:

Adjust the pH of the pooled supernatant to ~3.0 with a suitable acid and filter.

Load the filtrate onto a pre-equilibrated macroporous resin column (e.g., DM-130).[12]
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Wash the column with 3-4 column volumes of deionized water to remove impurities.

Elute HSYA from the column using an appropriate ethanol-water mixture (e.g., 30-50%

ethanol).

Collect the eluate containing HSYA.

Final Steps:

Concentrate the collected eluate under reduced pressure using a rotary evaporator.

Lyophilize (freeze-dry) the concentrated solution to obtain purified HSYA powder.

Assess purity using High-Performance Liquid Chromatography (HPLC).

In Vitro Cytotoxicity Assessment using MTT Assay
This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability

and is commonly used to determine the cytotoxic effects of compounds.

Cell Seeding: Seed cells (e.g., A549 human lung carcinoma cells) into a 96-well plate at a

density of 5 x 10³ cells/well in 100 µL of culture medium.[2] Incubate for 24 hours at 37°C

and 5% CO₂ to allow for cell attachment.

Compound Treatment:

Prepare stock solutions of HSYA in sterile, serum-free culture medium.

Remove the old medium from the wells and replace it with 100 µL of medium containing

various concentrations of HSYA (e.g., 0, 5, 10, 20, 50, 100 µM). Include a vehicle control

(medium only).

Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

MTT Addition:

Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[2]
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Incubate for an additional 4 hours at 37°C, allowing viable cells to reduce the yellow MTT

to purple formazan crystals.

Solubilization:

Carefully remove the medium from each well.

Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01

M HCl) to each well to dissolve the formazan crystals.[3][13]

Gently shake the plate on an orbital shaker for 15 minutes to ensure complete

solubilization.

Absorbance Measurement:

Read the absorbance at a wavelength between 550 and 600 nm (typically 570 nm) using a

microplate reader.[2]

Calculate cell viability as a percentage relative to the untreated control cells. The IC₅₀

value can be determined by plotting cell viability against compound concentration.

In Vitro Anti-inflammatory Activity by Measuring
Cytokine Levels
This protocol uses an Enzyme-Linked Immunosorbent Assay (ELISA) to quantify the production

of pro-inflammatory cytokines by immune cells in response to an inflammatory stimulus, and

the inhibitory effect of HSYA.

Cell Seeding and Stimulation:

Seed macrophages (e.g., RAW 264.7) in a 24-well plate at an appropriate density and

allow them to adhere overnight.

Pre-treat the cells with various concentrations of HSYA (e.g., 0, 25, 50, 100 µM) for 1-3

hours.[7]

Stimulate inflammation by adding Lipopolysaccharide (LPS) (e.g., 1 µg/mL) to all wells

except the negative control.
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Incubate for 12-24 hours at 37°C and 5% CO₂.

Sample Collection: After incubation, centrifuge the plate to pellet the cells and carefully

collect the culture supernatant, which contains the secreted cytokines.

ELISA Protocol (General):

Use a commercial ELISA kit for the target cytokine (e.g., mouse TNF-α or IL-1β) and follow

the manufacturer's instructions.

Coating: Coat a 96-well ELISA plate with the capture antibody overnight at 4°C.

Washing: Wash the plate multiple times with a wash buffer (e.g., PBS with 0.05% Tween-

20).

Blocking: Block non-specific binding sites with a blocking buffer for 1-2 hours.

Sample Incubation: Add standards and the collected cell culture supernatants to the wells

and incubate for 2 hours at room temperature.

Washing: Repeat the washing steps.

Detection: Add the biotinylated detection antibody and incubate for 1-2 hours.

Washing: Repeat the washing steps.

Enzyme Conjugate: Add Streptavidin-HRP conjugate and incubate for 20-30 minutes in

the dark.

Washing: Repeat the washing steps.

Substrate Development: Add the substrate solution (e.g., TMB) and incubate until a color

change is observed. Stop the reaction with a stop solution.

Data Analysis:

Read the absorbance at 450 nm using a microplate reader.
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Generate a standard curve from the standards and use it to calculate the concentration of

the cytokine in each sample.

Determine the percentage inhibition of cytokine production by HSYA relative to the LPS-

only control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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